Cas no 922483-75-8 (N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-benzylsulfanylacetamide)

N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-benzylsulfanylacetamide structure
922483-75-8 structure
Product Name:N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-benzylsulfanylacetamide
CAS No:922483-75-8
MF:C19H16N2O3S2
MW:384.471941947937
CID:6621542
PubChem ID:41566293
Update Time:2024-01-08

N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-benzylsulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-(benzylsulfanyl)acetamide
    • F2979-0078
    • N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(benzylthio)acetamide
    • VU0506861-1
    • 922483-75-8
    • N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-benzylsulfanylacetamide
    • AKOS024479112
    • Inchi: 1S/C19H16N2O3S2/c22-18(11-25-9-13-4-2-1-3-5-13)21-19-20-15(10-26-19)14-6-7-16-17(8-14)24-12-23-16/h1-8,10H,9,11-12H2,(H,20,21,22)
    • InChI Key: BHJZVHABXWHYCF-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C3OCOC3=C2)=CS1)(=O)CSCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 384.06023472g/mol
  • Monoisotopic Mass: 384.06023472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 114Ų

N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-benzylsulfanylacetamide Pricemore >>

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